Cas no 55108-29-7 (Benzaldehyde, 3-acetyl-2-hydroxy-)

Benzaldehyde, 3-acetyl-2-hydroxy- structure
55108-29-7 structure
Product Name:Benzaldehyde, 3-acetyl-2-hydroxy-
CAS No:55108-29-7
MF:C9H8O3
MW:164.158022880554
CID:352829
PubChem ID:10975813
Update Time:2025-04-19

Benzaldehyde, 3-acetyl-2-hydroxy- Chemical and Physical Properties

Names and Identifiers

    • Benzaldehyde, 3-acetyl-2-hydroxy-
    • 3-acetyl-2-hydroxybenzaldehyde
    • 55108-29-7
    • DTXSID30450377
    • SCHEMBL8120539
    • acetylsalicylic aldehyde
    • Inchi: 1S/C9H8O3/c1-6(11)8-4-2-3-7(5-10)9(8)12/h2-5,12H,1H3
    • InChI Key: OPPZJAAVEDSDPQ-UHFFFAOYSA-N
    • SMILES: OC1C(C=O)=CC=CC=1C(C)=O

Computed Properties

  • Exact Mass: 164.04734
  • Monoisotopic Mass: 164.047344113g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 188
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.3
  • Topological Polar Surface Area: 54.4Ų

Experimental Properties

  • PSA: 54.37
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